Cas no 56540-84-2 (6-(chloromethyl)-1-benzothiophene)

6-(chloromethyl)-1-benzothiophene structure
56540-84-2 structure
Product Name:6-(chloromethyl)-1-benzothiophene
CAS No:56540-84-2
MF:C9H7ClS
MW:182.669880151749
CID:2618811
PubChem ID:54355764
Update Time:2025-04-21

6-(chloromethyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • 6-(chloromethyl)-1-benzothiophene
    • 6-(Chloromethyl)benzo[b]thiophene
    • 56540-84-2
    • Inchi: 1S/C9H7ClS/c10-6-7-1-2-8-3-4-11-9(8)5-7/h1-5H,6H2
    • InChI Key: UIZLYZLTKRBOND-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC2C=CSC=2C=1

Computed Properties

  • Exact Mass: 181.9956991Da
  • Monoisotopic Mass: 181.9956991Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 28.2Ų

6-(chloromethyl)-1-benzothiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB1150273-500 MG
6-(chloromethyl)-1-benzothiophene
56540-84-2 95%
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¥ 2,587.00 2021-05-07
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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6-(chloromethyl)-1-benzothiophene
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¥ 2,587.00 2023-03-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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Chemenu
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56540-84-2 95%+
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Alichem
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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